(4-Cyano-2-cyclohexylphenoxy)acetic acid
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
(4-Cyano-2-cyclohexylphenoxy)acetic acid is a phenoxyacetic acid derivative characterized by a cyano (-CN) group at the para position and a cyclohexyl substituent at the ortho position of the phenolic ring. The acetic acid moiety enables coordination with metal ions, while the electron-withdrawing cyano group may enhance the acidity of the hydroxyl group, improving its binding affinity.
Properties
Molecular Formula |
C15H17NO3 |
|---|---|
Molecular Weight |
259.30 g/mol |
IUPAC Name |
2-(4-cyano-2-cyclohexylphenoxy)acetic acid |
InChI |
InChI=1S/C15H17NO3/c16-9-11-6-7-14(19-10-15(17)18)13(8-11)12-4-2-1-3-5-12/h6-8,12H,1-5,10H2,(H,17,18) |
InChI Key |
YLYPWLBTNPRZEM-UHFFFAOYSA-N |
Canonical SMILES |
C1CCC(CC1)C2=C(C=CC(=C2)C#N)OCC(=O)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Functional Group Analysis
The compound’s structural analogs include chloro-, fluoro-, and methyl-substituted phenoxyacetic acids (e.g., 2-(4-chloro-2-fluorophenoxy)acetic acid, 2-[[5-[(4-chloro-2-methylphenoxy)methyl]-4-cyclohexyl-1,2,4-triazol-3-yl]sulfanyl]acetic acid). Key comparisons are summarized below:
Thermodynamic and Kinetic Behavior
- ASBB: Follows pseudo-second-order kinetics (κ₂ = 0.45 g/mg·min⁻¹) and Langmuir isotherm (qₘ = 112 mg/g), indicating chemisorption and monolayer binding .
- Hypothetical Performance of Target Compound: Expected to show faster kinetics than unmodified biochar due to -CN/-COOH synergy but slower than ASBB due to steric hindrance from the cyclohexyl group.
Research Findings and Mechanisms
- Role of Functional Groups: -COOH/-COO⁻ groups (as in ASBB) coordinate with U(VI) via monodentate binding. The -CN group in the target compound may further stabilize complexes through electron withdrawal .
- Impact of Substituents: Hydrophobic cyclohexyl groups in phenoxyacetic acids can reduce water solubility but improve selectivity in non-polar matrices. Electron-withdrawing substituents (-CN, -Cl) enhance acidity and binding strength compared to electron-donating groups (-CH₃) .
Data Table: Comparative Analysis of Phenoxyacetic Acid Derivatives
| Parameter | (4-Cyano-2-cyclohexylphenoxy)acetic Acid | ASBB | 2-(4-Chloro-2-fluorophenoxy)acetic Acid |
|---|---|---|---|
| Functional Groups | -COOH, -CN, -O- | -COO⁻, -COOH, porous | -COOH, -Cl, -F, -O- |
| Adsorption Capacity (qₘ) | N/A | 112 mg/g (U(VI)) | ~50 mg/g (estimated) |
| Optimal pH | ~5.0–6.0 (hypothetical) | 6.0 | 4.0–5.0 |
| Kinetics (κ₂) | N/A | 0.45 g/mg·min⁻¹ | 0.20 g/mg·min⁻¹ (estimated) |
| Key Application | Metal coordination, hydrophobic adsorption | Uranium recovery | Herbicide/pesticide intermediate |
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
